Cas no 914348-98-4 (1-Boc-5-Benzyloxy-3-formylindole)

1-Boc-5-Benzyloxy-3-formylindole is a protected indole derivative featuring both Boc (tert-butoxycarbonyl) and benzyloxy functional groups, along with a formyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the benzyloxy moiety offers additional protection for the hydroxyl group. The formyl group provides a reactive site for further functionalization, such as condensation or reduction reactions. Its well-defined structure and protective group strategy make it valuable for controlled synthetic applications in medicinal chemistry and heterocyclic research.
1-Boc-5-Benzyloxy-3-formylindole structure
914348-98-4 structure
Product Name:1-Boc-5-Benzyloxy-3-formylindole
CAS No:914348-98-4
MF:C21H21NO4
MW:351.395745992661
MDL:MFCD05864701
CID:796631
PubChem ID:40428525
Update Time:2025-10-10

1-Boc-5-Benzyloxy-3-formylindole Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-5-Benzyloxy-3-formylindole
    • tert-Butyl 5-(benzyloxy)-3-formyl-1H-indole-1-carboxylate
    • 1H-Indole-1-carboxylicacid, 3-formyl-5-(phenylmethoxy)-, 1,1-dimethylethyl ester
    • OR1674
    • 1H-Indole-1-carboxylicacid,3-formyl-5-(phenylmethoxy)-,1,1-dimethylethyl ester
    • 5-BENZYLOXY-3-FORMYLINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • PS-6994
    • DS-0067
    • tert-butyl 3-formyl-5-phenylmethoxyindole-1-carboxylate
    • CS-0314445
    • tert-Butyl5-(benzyloxy)-3-formyl-1H-indole-1-carboxylate
    • DTXSID70654312
    • A860432
    • 914348-98-4
    • 5-Benzyloxyindole-3-carboxaldehyde, N-BOC protected
    • MFCD05864701
    • FT-0715108
    • AKOS015836932
    • DB-001697
    • MDL: MFCD05864701
    • Inchi: 1S/C21H21NO4/c1-21(2,3)26-20(24)22-12-16(13-23)18-11-17(9-10-19(18)22)25-14-15-7-5-4-6-8-15/h4-13H,14H2,1-3H3
    • InChI Key: YPZYCNKLMGEYBE-UHFFFAOYSA-N
    • SMILES: O(C(N1C=C(C=O)C2C=C(C=CC1=2)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 351.14700
  • Monoisotopic Mass: 351.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 57.53000
  • LogP: 4.81600
  • Vapor Pressure: No data available

1-Boc-5-Benzyloxy-3-formylindole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Boc-5-Benzyloxy-3-formylindole Pricemore >>

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